3-Bromo-7-nitroimidazo[1,2-A]pyridine

• IUPAC Name: 3-bromo-7-nitroimidazo[1,2-a]pyridine
• InChI: InChI=1S/C7H4BrN3O2/c8-6-4-9-7-3-5(11(12)13)1-2-10(6)7/h1-4H
• InChI Key: VCAJFNRBOCVBIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=C2Br)C=C1[N+](=O)[O-]
• Molecular Formula: C7H4BrN3O2
• Molecular Weight: 242.03 g/mol

Description

3-Bromo-7-nitroimidazo[1,2-A]pyridine is a compound with the molecular formula C7H4BrN3O2. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, including 3-Bromo-7-nitroimidazo[1,2-A]pyridine, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The molecular structure of 3-Bromo-7-nitroimidazo[1,2-A]pyridine is characterized by a fused bicyclic 5–6 heterocycle. The InChI code for this compound is 1S/C7H4BrN3O2/c8-6-4-9-7-5 (11 (12)13)2-1-3-10 (6)7/h1-4H.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines, including 3-Bromo-7-nitroimidazo[1,2-A]pyridine, have been used in the synthesis of various compounds with significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Bromo-7-nitroimidazo[1,2-A]pyridine include a molecular weight of 242.03. The compound is solid in physical form.

Scientific Research Applications

• Pharmaceutical Research

  • Nitroimidazo[1,2-A]pyridine compounds have been studied for their potential as antileishmanial pharmacophores.
  • The research involved the synthesis of 22 new derivatives and screening them against the promatigote and axenic amastigote stages of Leishmania donovani and L. infantum.
  • The best compounds were tested against the intracellular amastigote stage of L. infantum and evaluated for their in vitro physicochemical and pharmacokinetic properties.
  • The results led to the discovery of a new antileishmanial compound, 6-chloro-3-nitro-8-(pyridin-4-yl)-2-[(3,3,3-trifluoropropylsulfonyl)methyl]imidazo[1,2-A]pyridine, which displayed low cytotoxicities on both HepG2 and THP1 cell lines (CC50 > 100 µM) and good activity against the intracellular amastigote stage of L. infantum (EC50 = 3.7 µM).

• Organic Chemistry

  • Imidazo[1,2-A]pyridines are synthesized from 2-aminopyridines and acetophenones in a CuI-catalyzed aerobic oxidative synthesis.
  • This reaction is compatible with a broad range of functional groups and also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates.
  • Preliminary mechanistic studies indicate that this reaction proceeds through a catalytic Ortoleva-King reaction.

• Material Science

  • Imidazo[1,2-A]pyridine is recognized as a useful moiety in material science due to its structural character.
  • The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry.

• Chemical Synthesis

  • Imidazo[1,2-A]pyridines can be synthesized from 2-aminopyridines and acetophenones in a CuI-catalyzed aerobic oxidative synthesis.
  • This reaction is compatible with a broad range of functional groups and also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates.
  • Preliminary mechanistic studies indicate that this reaction proceeds through a catalytic Ortoleva-King reaction.

• Drug Development

  • Imidazopyridine is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.
  • This moiety is synthesized from easily available chemicals, making it desirable for use in various branches of chemistry.
  • The synthesis of this scaffold employs different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

• Catalysis

  • Imidazo[1,2-A]pyridines can be synthesized through a copper (I)-catalyzed aerobic oxidative coupling of ketoxime acetates with simple pyridines.
  • This process tolerates a wide range of functional groups and affords a series of valuable imidazo[1,2-A]pyridines in high yields under mild conditions.

Safety And Hazards

The safety information available indicates that 3-Bromo-7-nitroimidazo[1,2-A]pyridine may be harmful if swallowed (Hazard Statements: H302). Precautionary measures include washing hands and face thoroughly after handling, and if swallowed, calling a poison center or doctor.

Future Directions

Imidazo[1,2-a]pyridines, including 3-Bromo-7-nitroimidazo[1,2-A]pyridine, have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB), suggesting potential future directions in the development of new TB drugs.